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Compound of Interest

Compound Name: Dipentylamine

Cat. No.: B1346568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dipentylamine, also known as di-n-amylamine, is a secondary amine with two pentyl groups

attached to a nitrogen atom. It is a colorless to pale yellow liquid with a characteristic pungent,

ammonia-like odor.[1][2] This compound serves as a versatile intermediate and reagent in

various industrial and laboratory settings, including in the synthesis of rubber, resins, dyes, and

as a corrosion inhibitor.[1][3] Its chemical behavior is characterized by the nucleophilicity of the

nitrogen atom and the hydrophobic nature of the two long alkyl chains. This guide provides a

comprehensive overview of the chemical properties, structure, and reactivity of dipentylamine,

tailored for a technical audience.

Chemical Structure and Identifiers
Dipentylamine is a symmetrical secondary amine. The presence of the lone pair of electrons

on the nitrogen atom is central to its basicity and nucleophilic character.

Table 1: Chemical Structure and Identifiers
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Identifier Value

IUPAC Name N-pentylpentan-1-amine[1]

CAS Number 2050-92-2[1][2]

Molecular Formula C₁₀H₂₃N[1][2]

SMILES CCCCCNCCCCC[4][5]

InChI
InChI=1S/C10H23N/c1-3-5-7-9-11-10-8-6-4-

2/h11H,3-10H2,1-2H3[6]

InChIKey JACMPVXHEARCBO-UHFFFAOYSA-N[6]

Physicochemical Properties
The physical and chemical properties of dipentylamine are summarized in the tables below.

These properties are crucial for its handling, application in synthesis, and for predicting its

behavior in various chemical and biological systems.

Table 2: Physical Properties of Dipentylamine

Property Value

Molecular Weight 157.30 g/mol [1]

Appearance
Colorless to light-yellow liquid with a pungent

odor[1][7]

Boiling Point 202-203 °C[3][7]

Melting Point -44 °C[7]

Density 0.777 g/cm³ at 20 °C[1][2]

Vapor Pressure 40 Pa at 20 °C[7]

Vapor Density 5.4 (air = 1)[7]

Flash Point 51 °C (closed cup)[7]

Refractive Index 1.427 at 20 °C[1][2]
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Table 3: Chemical Properties of Dipentylamine

Property Value

pKa (conjugate acid) 11.16[1][2]

Solubility in water Insoluble[7]

Solubility in organic solvents
Soluble in acetone and ether; miscible with

alcohol[1][6]

XLogP3 3.82[2]

Reactivity and Chemical Behavior
As a secondary amine, dipentylamine exhibits reactivity characteristic of this functional group,

primarily centered around the nucleophilic nitrogen atom.

Acid-Base Properties
Dipentylamine is a weak base. In the presence of an acid, it readily accepts a proton to form

the dipentylammonium ion. Its relatively high pKa indicates that it will be predominantly in its

protonated form in acidic to neutral aqueous environments.[1]
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Caption: Acid-base equilibrium of dipentylamine.

Nucleophilic Reactions: Alkylation and Acylation
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The lone pair of electrons on the nitrogen atom makes dipentylamine a good nucleophile. It

can undergo alkylation with alkyl halides to form tertiary amines and can be further alkylated to

form quaternary ammonium salts.[1][7] Acylation with acid chlorides or anhydrides yields the

corresponding amide.[1][3]
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Caption: General reactivity of dipentylamine.

Experimental Protocols
Detailed experimental protocols for determining the physicochemical properties of

dipentylamine are crucial for research and quality control. While specific documented

procedures for dipentylamine are not always publicly available, standard methodologies for

liquid amines are applicable.

Determination of Boiling Point (Micro-Reflux Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Apparatus Setup: A small quantity of dipentylamine (approximately 0.5-1 mL) is placed in a

test tube with a stir bar. The test tube is situated in a heating block on a hot plate stirrer. A

thermometer is positioned with its bulb about 1 cm above the liquid's surface.[8]

Heating and Reflux: The sample is gently heated and stirred. The temperature at which the

liquid boils and the vapor condenses back into the liquid (reflux) is observed as a stable ring

of liquid on the test tube walls.[8]

Measurement: The temperature at the level of the reflux ring is recorded as the boiling point.

[8]

Determination of Melting Point (Capillary Method)
As dipentylamine has a very low melting point, this procedure would be conducted at sub-

ambient temperatures.

Sample Preparation: A small amount of frozen dipentylamine is introduced into a capillary

tube. The tube is tapped to pack the sample at the sealed end.[9][10]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which allows for

controlled, slow heating and clear observation of the sample.[11][12]

Measurement: The temperature is slowly increased. The melting point range is recorded

from the temperature at which the first drop of liquid appears to the temperature at which the
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entire sample becomes liquid.[9][10]

Determination of pKa (Potentiometric Titration)
The pKa is determined by titrating a solution of the amine with a standard acid and monitoring

the pH.

Solution Preparation: A known concentration of dipentylamine is dissolved in a suitable

solvent (e.g., water with a co-solvent due to its low solubility). The solution is made basic,

and a standardized solution of a strong acid (e.g., HCl) is used as the titrant.[13]

Titration: The acid is added in small, precise increments. After each addition, the solution is

stirred to reach equilibrium, and the pH is recorded using a calibrated pH meter.[13]

Data Analysis: A titration curve is generated by plotting pH versus the volume of titrant

added. The pKa is determined from the pH at the half-equivalence point, which corresponds

to the inflection point of the curve.[4][14]

Synthesis of Dipentylamine
A common method for the synthesis of dipentylamine is the reaction of an amyl halide with

ammonia.[5]
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Caption: Synthesis workflow for dipentylamine.

Safety Information
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Dipentylamine is a flammable liquid and should be handled with appropriate safety

precautions.[2][7] It is corrosive and can cause severe skin and eye irritation.[7] Inhalation of its

vapors may irritate the respiratory tract and may cause lung edema.[7] It is important to use

personal protective equipment, including gloves, safety glasses, and a lab coat, and to work in

a well-ventilated area when handling this chemical.

Conclusion
Dipentylamine is a secondary amine with well-defined chemical and physical properties that

make it a valuable compound in various chemical syntheses. Its reactivity is dominated by the

nucleophilic nature of the nitrogen atom, leading to characteristic alkylation and acylation

reactions. A thorough understanding of its properties, handling requirements, and synthesis is

essential for its safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Amine - Wikipedia [en.wikipedia.org]

2. 12.5 Reactions of Amines – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]

3. byjus.com [byjus.com]

4. pubs.acs.org [pubs.acs.org]

5. echemi.com [echemi.com]

6. researchgate.net [researchgate.net]

7. 24.7 Reactions of Amines - Organic Chemistry | OpenStax [openstax.org]

8. uomus.edu.iq [uomus.edu.iq]

9. chem.libretexts.org [chem.libretexts.org]

10. jan.ucc.nau.edu [jan.ucc.nau.edu]

11. chem.ucalgary.ca [chem.ucalgary.ca]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1346568?utm_src=pdf-body
https://ncstate.pressbooks.pub/ch220/chapter/reactions-of-amines/
https://openstax.org/books/organic-chemistry/pages/24-7-reactions-of-amines
https://openstax.org/books/organic-chemistry/pages/24-7-reactions-of-amines
https://openstax.org/books/organic-chemistry/pages/24-7-reactions-of-amines
https://www.benchchem.com/product/b1346568?utm_src=pdf-body
https://www.benchchem.com/product/b1346568?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Amine
https://ncstate.pressbooks.pub/ch220/chapter/reactions-of-amines/
https://byjus.com/chemistry/chemical-properties-of-amines-acylation-basicity/
https://pubs.acs.org/doi/10.1021/ed080p554
https://www.echemi.com/products/pid_Seven11413-diamylamine.html
https://www.researchgate.net/publication/283272827_Dissociation_Constant_pKa_and_Thermodynamic_Properties_of_Some_Tertiary_and_Cyclic_Amines_from_298_to_333_K
https://openstax.org/books/organic-chemistry/pages/24-7-reactions-of-amines
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. SSERC | Melting point determination [sserc.org.uk]

13. creative-bioarray.com [creative-bioarray.com]

14. dergipark.org.tr [dergipark.org.tr]

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
and Structure of Dipentylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346568#dipentylamine-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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